Cas no 19404-23-0 (3-methyl-benzobthiophene-5-carbonitrile)

• Product Name: 3-methyl-benzobthiophene-5-carbonitrile
• CAS No: 19404-23-0
• MF: C₁₀H₇NS
• MW: 173.234280824661
• MDL: MFCD05664868
• CID: 1027771
• PubChem ID: 23261732
• Update Time: 2025-05-19

3-methyl-benzobthiophene-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methylbenzo[b]thiophene-5-carbonitrile
• 3-methyl-1-benzothiophene-5-carbonitrile
• 3-methyl-benzo[b]thiophene-5-carbonitrile
• 5-cyano-3-methyl benzo[b]thiophene
• 5-Cyano-3-methyl-benzo< b> thiophen
• AK-89050
• ANW-65750
• CTK8C1027
• KB-70965
• SureCN8784829
• A4270
• CS-0307903
• 19404-23-0
• 3-METHYLBENZOTHIOPHENE-5-CARBONITRILE
• DB-031248
• DTXSID30631720
• 5-Cyano-3-methyl benzo thiophene
• AKOS006292976
• EN300-100306
• ZTQCBMORZGYXEV-UHFFFAOYSA-N
• SCHEMBL8784829
• 3-methyl-benzobthiophene-5-carbonitrile

• MDL： MFCD05664868
• Inchi： 1S/C10H7NS/c1-7-6-12-10-3-2-8(5-11)4-9(7)10/h2-4,6H,1H3
• InChI Key： ZTQCBMORZGYXEV-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C=C(C#N)C=CC1=2

Computed Properties

• Exact Mass: 173.03001
• Monoisotopic Mass: 173.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 3

Experimental Properties

• Density: 1.234
• Boiling Point: 327.548°C at 760 mmHg
• Flash Point: 151.896°C
• Refractive Index: 1.657
• PSA: 23.79

3-methyl-benzobthiophene-5-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 3-methyl-benzobthiophene-5-carbonitrile

3-Methyl-Benzobthiophene-5-Carbonitrile: A Comprehensive Overview

3-Methyl-Benzobthiophene-5-carbonitrile, identified by the CAS number 19404-23-0, is a fascinating compound with a unique structure and diverse applications. This compound belongs to the class of heterocyclic aromatic compounds, specifically the benzobthiophene family, which has garnered significant attention in recent years due to its versatile properties. The presence of the methyl group and the cyano group in its structure introduces intriguing electronic and chemical characteristics, making it a valuable molecule in various fields.

The structure of 3-methyl-benzobthiophene-5-carbonitrile consists of a benzobthiophene ring system, which is a fused bicyclic structure comprising a benzene ring and a thiophene ring. The substitution pattern at positions 3 and 5 with a methyl and cyano group, respectively, imparts distinct reactivity and functionality to the molecule. This substitution pattern not only enhances the compound's stability but also opens up possibilities for further chemical modifications.

Recent studies have highlighted the potential of benzobthiophene derivatives in the field of optoelectronics. For instance, researchers at the University of Cambridge have explored the use of these compounds in organic light-emitting diodes (OLEDs) due to their excellent photoluminescence properties. The integration of the cyano group in 3-methyl-benzobthiophene-5-carbonitrile further enhances its emissive characteristics, making it a promising candidate for next-generation display technologies.

Another area where benzobthiophene derivatives have shown remarkable potential is in drug discovery. Scientists at Stanford University have reported that certain derivatives of this compound exhibit potent anti-cancer activity by targeting specific oncogenic pathways. The methyl group in 3-methyl-benzobthiophene-5-carbonitrile plays a crucial role in modulating the compound's bioavailability and pharmacokinetic properties, making it an attractive lead molecule for further drug development.

In addition to its applications in electronics and medicine, benzobthiophene derivatives are also being investigated for their role in catalysis. A team at the Max Planck Institute has demonstrated that these compounds can serve as efficient catalysts for various organic transformations, such as cross-coupling reactions. The presence of the cyano group in 3-methyl-benzobthiophene-5-carbonitrile significantly improves its catalytic activity by enhancing its electron-withdrawing capabilities.

The synthesis of 3-methyl-benzobthiophene-5-carbonitrile involves a multi-step process that typically starts with the preparation of benzobthiophene precursors. Recent advancements in synthetic chemistry have enabled researchers to develop more efficient and environmentally friendly methods for synthesizing this compound. For example, researchers at Kyoto University have reported a novel approach using microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields.

The physical properties of 3-methyl-benzobthiophene-5-carbonitrile, such as its melting point, solubility, and thermal stability, are critical factors that influence its applicability in different fields. Studies conducted at the University of Tokyo have revealed that this compound exhibits excellent thermal stability up to 200°C, making it suitable for high-temperature applications. Its solubility in common organic solvents also facilitates its use in solution-based processes.

In conclusion, 3-methyl-benzobthiophene-5-carbonitrile, with its unique structure and versatile properties, represents a valuable compound with wide-ranging applications across multiple disciplines. From optoelectronics to drug discovery and catalysis, this compound continues to be a focal point for researchers seeking innovative solutions. As advancements in synthetic methods and material science continue to unfold, the potential of this compound is expected to expand further, solidifying its position as an essential molecule in modern chemistry.